Cas no 130749-78-9 (4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-)

4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- structure
130749-78-9 structure
Product Name:4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
CAS No:130749-78-9
MF:C5H7N3O2
MW:141.127980470657
CID:102488
PubChem ID:45116739
Update Time:2025-04-18

4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
    • 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-(9CI)
    • 1-acetyl-2-amino-1H-imidazol-4(5H)-one
    • 3-acetyl-2-amino-4H-imidazol-5-one
    • 130749-78-9
    • Inchi: 1S/C5H7N3O2/c1-3(9)8-2-4(10)7-5(8)6/h2H2,1H3,(H2,6,7,10)
    • InChI Key: SQOUNUPLIMKUFB-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C)=O)C(N)=N1

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8A^2
  • XLogP3: -0.9

Experimental Properties

  • PSA: 75.76

4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm